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Compound of Interest

Compound Name: 1-(3-Aminopyridin-4-yl)ethanone

Cat. No.: B080560 Get Quote

An In-depth Technical Guide on the Safety of 1-(3-Aminopyridin-4-yl)ethanone

This technical guide provides a comprehensive overview of the safety information for 1-(3-
Aminopyridin-4-yl)ethanone (CAS: 13210-52-1), compiled from available Safety Data Sheets

(SDS). The information is intended for researchers, scientists, and professionals in drug

development who handle this compound.

Chemical and Physical Properties
1-(3-Aminopyridin-4-yl)ethanone is a solid organic compound.[1] Detailed quantitative

physical properties are not consistently available across supplier safety data sheets.

Property Data Reference

Chemical Formula C₇H₈N₂O [2]

Molecular Weight 136.15 g/mol [2]

CAS Number 13210-52-1 [2]

Physical Form Solid [1]

Synonyms
1-(3-amino-4-

pyridinyl)ethanone
[1]

InChI Key
TUYHWJJUSYJFCK-

UHFFFAOYSA-N
[1]
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Hazard Identification and Toxicology
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and potential harm if swallowed or inhaled.[1]

Hazard Information Data Reference

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing dust.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Toxicological Data

No quantitative data (e.g.,

LD50, LC50) is available in the

reviewed safety data sheets.

The toxicological properties

have not been fully

investigated.

[3]

Experimental Protocols and Procedures
The reviewed Safety Data Sheets do not provide detailed experimental protocols for the

derivation of toxicological or physical property data. However, they provide established

procedures for safe handling, emergency response, and personal protection.

First-Aid Measures
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These protocols are critical for immediate response to exposure.

Exposure Route Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

oxygen. If the victim is not

breathing, give artificial

respiration. Seek immediate

medical attention. Do not use

mouth-to-mouth resuscitation if

the chemical was inhaled.

[2][4]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. Consult a

doctor if irritation persists.

[2][3][4]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes,

including under the eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][3][4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

physician or Poison Control

Center immediately.

[4]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.
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Personal Precautions: Avoid dust formation and contact with skin and eyes.[4] Use personal

protective equipment, including chemical-impermeable gloves. Ensure adequate ventilation

and remove all sources of ignition.[4]

Environmental Precautions: Prevent the chemical from entering drains or the environment.[4]

Containment and Cleanup: Collect the spilled material and place it in suitable, closed

containers for disposal.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: The specific hazards arising from the chemical are not detailed, but

combustion may produce hazardous gases.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

if necessary.[4]

Handling, Storage, and Personal Protection
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Aspect Protocol Reference

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation.[3] Wash hands

thoroughly after handling.

Handle in accordance with

good industrial hygiene and

safety practices.[3]

Storage

Keep the container tightly

closed in a dry, cool, and well-

ventilated place.[5] Store in an

inert atmosphere and keep in a

dark place at room

temperature.[1]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong reducing agents.

[3]

Engineering Controls

Ensure adequate ventilation,

especially in confined areas.

Eyewash stations and safety

showers must be close to the

workstation.[3]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Wear

chemical safety goggles or

glasses conforming to EN166

or OSHA 29 CFR 1910.133.[3]

Skin Protection: Wear

appropriate protective gloves

and clothing to prevent skin

exposure.[4][5] Respiratory

Protection: Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are
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exceeded or irritation is

experienced.[5]

Visualized Workflows and Relationships
Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard classification to the user's

response, as dictated by the GHS.

Hazard Identification

GHS Label Elements

Required User Response

H302
Harmful if swallowed

GHS07
(Exclamation Mark)

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation

Signal Word:
Warning

P261
Avoid breathing dust

P280
Wear protective gloves/eye protection

P305+P351+P338
Eye Rinse Procedure

Dispose of contents/container to
an approved waste disposal plant

Click to download full resolution via product page

Caption: GHS Hazard Communication Flow.

Emergency First-Aid Protocol
This diagram shows the decision-making process for administering first aid based on the route

of exposure.
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Route of Exposure

Immediate Action

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Oxygen if needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: Decision workflow for first-aid response.

Accidental Spill Response Workflow
This workflow outlines the systematic procedure for managing an accidental release of the

material.
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Spill Detected

Evacuate Personnel to Safe Area
Remove Ignition Sources

Ensure Adequate Ventilation

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Prevent Further Spillage
Do Not Allow Entry to Drains

Collect Material
(e.g., sweep up)

Place in Suitable, Closed Container
for Disposal

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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